Cas no 131852-54-5 ((S)-1-Benzylpyrrolidin-3-amine dihydrochloride)

• Product Name: (S)-1-Benzylpyrrolidin-3-amine dihydrochloride
• CAS No: 131852-54-5
• MF: C₁₁H₁₈Cl₂N₂
• MW: 249.180020809174
• MDL: MFCD06658153
• CID: 135899
• PubChem ID: 44593835
• Update Time: 2025-06-14

(S)-1-Benzylpyrrolidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-Benzylpyrrolidin-3-amine dihydrochloride
• (3S)-1-benzylpyrrolidin-3-amine,dihydrochloride
• (S)-(+)-1-Benzyl-3-aminopyrrolidine dihydroxychloride
• (S)-3-AMINO-1-BENZYLPYRROLIDINE DIHYDROCHLORIDE
• 3-Pyrrolidinamine,1-(phenylmethyl)-, hydrochloride (1:2), (3S)-
• (S)-3-Amino-1-benzylpyrrolidine2HCl
• (S)-1-BENXYL-3-AMINO-PYRROLIDINE2HCL
• (S)-3-AMINO-1-N-BENZYL-PYRROLIDINE 2HCL
• (S)-1-Benzyl-3-aminopyrrolidine dihydrochloride
• (S)-1-Benzyl-pyrrolidine-3-amine dihydrochloride
• (3S)-(+)-1-Benzyl-3-aminopyrrolidine dihydrochloride
• [(3S)-1-Benzylpyrrolidin-3-yl]methanamine hydrochloride
• (S)-1-Benzyl-3-Amino-Pyrrolidine-dihydrochloride
• PubChem6382
• (S)-3-Amino-1-benzylpyrrolidinedihydrochloride
• VP60187
• RP28846
• R52A545
• (3S)-1-Benzylpyrrolidin-3-amine DiHCl
• BC202167
• AX8007847
• (S)-1-Benzyl-3-aminopyrrolidine dih
• (S)-1-benzylpyrrolidin-3-aminedihydrochloride
• (3S)-1-benzylpyrrolidin-3-amine;dihydrochloride
• DS-15656
• (3S)-1-benzylpyrrolidin-3-amine dihydrochloride
• MFCD06658153
• 3-Pyrrolidinamine, 1-(phenylmethyl)-, hydrochloride (1:2), (3S)-
• A806320
• AKOS015995189
• (S)-3-Amino-1-N-benzylpyrrolidine dihydrochloride
• EN300-7404395
• 131852-54-5
• DTXSID10659609
• CS-0156305
• (3S)-1-Benzylpyrrolidin-3-amine--hydrogen chloride (1/2)

• MDL： MFCD06658153
• Inchi： 1S/C11H16N2.2ClH/c12-11-6-7-13(9-11)8-10-4-2-1-3-5-10;;/h1-5,11H,6-9,12H2;2*1H/t11-;;/m0../s1
• InChI Key： NBBRIIZFMWSCHJ-IDMXKUIJSA-N
• SMILES： Cl.Cl.N1(CC2C=CC=CC=2)CC[C@@H](C1)N

Computed Properties

• Exact Mass: 248.08500
• Monoisotopic Mass: 248.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3

Experimental Properties

• PSA: 29.26000
• LogP: 3.46180

(S)-1-Benzylpyrrolidin-3-amine dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature(BD7847)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (S)-1-Benzylpyrrolidin-3-amine dihydrochloride

Comprehensive Overview of (S)-1-Benzylpyrrolidin-3-amine Dihydrochloride (CAS No. 131852-54-5)

(S)-1-Benzylpyrrolidin-3-amine dihydrochloride (CAS No. 131852-54-5) is a chiral organic compound widely recognized for its versatile applications in pharmaceutical research and fine chemical synthesis. The compound belongs to the class of pyrrolidine derivatives, which are pivotal in drug discovery due to their structural flexibility and bioactivity. Its dihydrochloride salt form enhances solubility, making it a preferred choice for experimental studies. Researchers frequently explore this compound for its potential role in modulating central nervous system (CNS) targets, aligning with current trends in neurodegenerative disease research and neurotransmitter regulation.

In recent years, the demand for chiral building blocks like (S)-1-Benzylpyrrolidin-3-amine has surged, driven by advancements in asymmetric synthesis and enantioselective catalysis. The compound's benzyl-pyrrolidine scaffold is particularly notable for its presence in bioactive molecules targeting G-protein-coupled receptors (GPCRs), a hot topic in precision medicine. Analytical techniques such as HPLC and NMR are routinely employed to verify its high purity (>98%), a critical factor for reproducibility in preclinical studies. This aligns with the growing emphasis on quality-by-design (QbD) principles in pharmaceutical development.

The compound's CAS No. 131852-54-5 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in medicinal chemistry workflows. Users often inquire about its storage conditions (recommended: 2–8°C under inert atmosphere) and handling protocols, underscoring the need for stability data in open-access literature. Additionally, its role as a precursor for N-heterocyclic compounds resonates with trends in sustainable chemistry, where researchers prioritize atom-efficient routes. The dihydrochloride salt's hygroscopic nature further necessitates detailed characterization, a common focus in peer-reviewed journals.

From an industrial perspective, (S)-1-Benzylpyrrolidin-3-amine dihydrochloride is often discussed in contexts like scale-up challenges and regulatory compliance, particularly under ICH guidelines. Its synthesis typically involves reductive amination or enantioselective resolution, methods that are frequently optimized using design of experiments (DoE) methodologies. These aspects cater to the increasing demand for green chemistry solutions, a recurring theme in academic and industrial forums. The compound's patent landscape also reveals its utility in proprietary formulations, attracting attention from IP analysts.

Emerging applications of CAS 131852-54-5 include its exploration in peptide mimetics and covalent inhibitors, areas gaining traction due to their therapeutic potential. Discussions on platforms like ResearchGate often highlight its compatibility with click chemistry reactions, a technique popularized by bioorthogonal labeling studies. Furthermore, its logP and pKa values are critical data points for ADME (Absorption, Distribution, Metabolism, Excretion) modeling, a cornerstone of modern drug design. This positions the compound as a valuable tool in high-throughput screening (HTS) campaigns.

In summary, (S)-1-Benzylpyrrolidin-3-amine dihydrochloride exemplifies the intersection of chiral synthesis and drug discovery, addressing contemporary needs in both academia and industry. Its well-documented physicochemical properties and adaptability to diverse synthetic routes make it a staple in pharmaceutical R&D. As the scientific community continues to prioritize structure-activity relationship (SAR) studies, this compound's relevance is poised to grow, particularly in the development of next-generation therapeutics.